N-(3,4-dimethylphenyl)-2-((6-(hydroxymethyl)-2-(4-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[[11-(hydroxymethyl)-5-(4-methoxyphenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-7-yl]sulfanyl]acetamide
• InChI: InChI=1S/C29H28N4O4S/c1-16-5-8-21(11-17(16)2)31-25(35)15-38-29-24-12-23-20(14-34)13-30-18(3)26(23)37-28(24)32-27(33-29)19-6-9-22(36-4)10-7-19/h5-11,13,34H,12,14-15H2,1-4H3,(H,31,35)
• InChI Key: QAGAMCZKZRKXLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC(=NC3=C2CC4=C(O3)C(=NC=C4CO)C)C5=CC=C(C=C5)OC)C
• Molecular Formula: C29H28N4O4S
• Molecular Weight: 528.6 g/mol

Description

N-(3,4-dimethylphenyl)-2-((6-(hydroxymethyl)-2-(4-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C29H28N4O4S and its molecular weight is 528.63. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for Imaging A compound within a series of selective ligands for the translocator protein (18 kDa) illustrates the utility of chemically similar compounds in radiosynthesis, enabling in vivo imaging using positron emission tomography (PET). This application is crucial for advancing neuroimaging techniques, allowing researchers to study neuroinflammatory processes, brain disorders, and potential therapeutic interventions (Dollé et al., 2008).

Inhibition of Fatty Acid Synthesis Chloroacetamide compounds have been used to study the inhibition of fatty acid synthesis in green algae, highlighting the potential for chemical analogs to contribute to understanding biochemical pathways and developing herbicides with specific biological targets (Weisshaar & Böger, 1989).

Heterocyclic Synthesis Compounds structurally related to N-(3,4-dimethylphenyl)-2-((6-(hydroxymethyl)-2-(4-methoxyphenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-4-yl)thio)acetamide have been employed in the synthesis of heterocyclic systems. These syntheses contribute to the development of novel compounds with potential applications in medicinal chemistry and drug discovery (Selič et al., 1997).

Synthesis of Isoxazolines and Isoxazoles The compound's chemical framework supports the synthesis of novel isoxazolines and isoxazoles, demonstrating its utility in creating diverse chemical entities for evaluating biological activities and developing new therapeutic agents (Rahmouni et al., 2014).